Denfivontinib biomarker identification

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Denfivontinib

CAS No.: 1457983-28-6
Cat. No.: S548034

Get Quote

Drug Profile: Denfivontinib

Denfivontinib (also known as G-749) is a small molecule kinase inhibitor currently in clinical trials for advanced solid tumors [1]. The table below summarizes its key characteristics:

Property	Description
Drug Name	Denfivontinib [1]
Modality	Small Molecule [1]
Status	Investigational [1]
Primary Targets	AXL Receptor Tyrosine Kinase, FLT3, Mer (MERTK) [2] [1]
Chemical Formula	$C_{25}H_{25}BrN_6O_2$ [1]
Known Mechanism	AXL inhibition enhances antitumor effect of anti-PD-1 therapy, promotes effector T cell differentiation, reduces immunosuppressive M2 macrophages & MDSCs, potentiates NLRP3 inflammasome formation [2]

Tech Support

Biomarkers & Mechanism of Action

Biomarkers are defined as measurable indicators of biological processes or responses to a treatment [3]. Research indicates that **denfivontinib** does not work in isolation but modulates the immune landscape and specific intracellular pathways.

Key Biomarkers and Cellular Processes

The antitumor effects of **denfivontinib**, particularly in combination with anti-PD-1 therapy (like pembrolizumab), are associated with specific changes in the tumor microenvironment (TME) and signaling pathways [2]:

- **Immune Cell Modulation**: The combination treatment leads to:
  - **Increase in Effector T Cells**: Enhanced differentiation into effector CD4+ and CD8+ memory T cells [2].
  - **Increase in Pro-inflammatory Signal**: Elevated IFN-γ expression [2].
  - **Decrease in Immunosuppressive Cells**: Reduction in the number of immunosuppressive M2 macrophages and myeloid-derived suppressor cells (MDSCs) [2].
- **Signaling Pathway Activation**: Mechanistically, **denfivontinib** potentiates the **NOD-like receptor pathway**, facilitating **NLRP3 inflammasome** formation. This leads to macrophage activation via the **NF-κB signaling** pathway [2].
- **Downstream Effect**: The activated macrophages enhance their antigen-presenting machinery, creating a positive interaction with T cells to boost the anti-tumor immune response [2].
- **Clinical Correlation**: Analysis of patient data suggests that the NLRP3 inflammasome score influences enhanced immune responses in patients with NSCLC undergoing anti-PD-1 immunotherapy [2].

The following diagram illustrates the signaling pathway and immune cell interactions based on current research.

```
┌─────────────────┐
│  Denfivontinib  │
└─────────────────┘
          │
          ▼
┌─────────────────┐
│  AXL Inhibition │
└─────────────────┘
          │
          ▼
┌──────────────────────┐
│ Potentiation of NOD-like │
│   receptor pathway    │
└──────────────────────┘
          │
          ▼
┌──────────────────────┐
│  NLRP3 Inflammasome  │
│      Formation       │
└──────────────────────┘
          │
          ▼
┌──────────────────────┐
│ Macrophage Activation │
│  (via NF-κB signaling) │
└──────────────────────┘
      │           │
      ▼           │
┌──────────────────┐  │
│ Enhanced Antigen- │  │
│ Presenting Machinery │  │
└──────────────────┘  │
      │ Positive Interaction  │
      ▼           │
┌──────────────────────┐  │
│ Effector T Cell Activation │  │
│   (CD4+/CD8+ memory)  │  │
└──────────────────────┘  │
      │           │      │
      ▼           ▼      ▼
┌────────────┐  ┌──────────────────────┐
│ Increase in │  │    Reduction in      │
│   IFN-γ     │  │ M2 Macrophages & MDSCs │
└────────────┘  └──────────────────────┘
      │              │
      ▼              ▼
┌──────────────────────┐
│ Enhanced Anti-Tumor Effect │
└──────────────────────┘
```

Click to download full resolution via product page

Experimental Workflow for Biomarker Analysis

For researchers aiming to identify and validate biomarkers related to **denfivontinib**'s activity, the following workflow outlines key steps from study design to validation. This integrates general biomarker discovery principles [3] with specifics from **denfivontinib** research [2].

```
1. Study Design & Sample Collection
            ↓
2. Data Generation
(Transcriptomics, Proteomics, Flow Cytometry)
            ↓
3. Data Preprocessing &
Quality Control
            ↓
4. Biomarker Identification &
Prioritization
            ↓
5. Independent Validation
```

Click to download full resolution via product page

Step 1: Study Design & Sample Collection

- **Objective**: Ensure the study is adequately powered with sufficient sample numbers for statistically meaningful results [3].
- **Model Systems**: Research has used patient-derived xenograft (PDX) models in humanized mice and the TC-1 mouse model [2].
- **Sample Source**: Tumor tissue is a primary source. Liquid biopsies (blood, serum) are ideal for minimally invasive biomarker detection [3].
- **Treatment Groups**: Include vehicle control, **denfivontinib** alone, anti-PD-1 alone, and combination therapy to isolate effects [2].

Tech Support

Step 2: Data Generation

- **Technologies**:
  - **Bulk RNA Sequencing**: To analyze gene expression changes (e.g., NLRP3 pathway genes, T cell markers) [2].
  - **Flow Cytometry**: Essential for quantifying immune cell populations (effector T cells, M2 macrophages, MDSCs) within the TME [2].
  - **Proteomics**: To measure protein-level changes.

Step 3: Data Preprocessing & Quality Control

- **Crucial Step**: Poor data quality will compromise biomarker discovery [3].
- **Activities**: Data curation, quality control, and filtering of samples based on standardized criteria [3].

Step 4: Biomarker Identification & Prioritization

- **Algorithms**: Use machine learning and statistical models to analyze complex datasets [3].
  - **sPLS (sparse Partial Least Squares)**: For integration and variable selection [3].
  - **XGBoost & Random Forest**: Ensemble learning methods for building predictive models and computing feature importance scores [3].
  - **Glmnet**: Regularized regression to prevent overfitting, suitable for high-dimensional data [3].
- **Analysis**: Tools like Omics Playground can combine multiple algorithms to select the best predictive features [3].

Step 5: Independent Validation

- **Mandatory Step**: A biomarker is only trusted if validated in independent assays and datasets [3].
- **Process**: A multi-factorial process to measure overall quality and replicability, ensuring the biomarker is fit-for-purpose for clinical application [3].

Troubleshooting & FAQ Guide

This section addresses common experimental challenges based on the mechanisms and workflows described.

Q1: We are not observing a significant increase in tumor-infiltrating T cells in our model after combination treatment. What could be the issue?

- **Check the Model System**: Verify that your model is immunocompetent and can support a humanized immune system if using a PDX model. The efficacy of an immunotherapy combination relies on a functional immune component [2].

Tech Support

- **Verify AXL Inhibition**: Confirm that **denfivontinib** is effectively hitting its target. Analyze phospho-AXL levels via Western blot to ensure target engagement is occurring.
- **Analyze Multiple Time Points**: The immune response evolves. Analyze tumors at different time points post-treatment to capture dynamic changes in T cell populations [2].

Q2: How can we computationally distinguish a robust, multi-gene biomarker from background noise in our transcriptomics data?

- **Use Combined Algorithms**: Relying on a single analysis method can be misleading. Employ a combination of machine learning algorithms (e.g., Random Forest, XGBoost, sPLS) that agree on a core set of features. This increases confidence in the selected biomarker [3].
- **Focus on Validation**: The most important step is validation in an independent dataset. A robust biomarker will be replicable across different sample sets. Always set aside a validation cohort or plan for external validation [3].

Q3: The molecular mechanisms linking AXL inhibition to the observed immune changes are unclear. How can we investigate this?

- **Pathway Analysis**: Conduct gene set enrichment analysis (GSEA) on RNA-seq data from treated tumors. Specifically look for enrichment in the **NOD-like receptor signaling pathway**, **NLRP3 inflammasome**, and **NF-κB signaling** pathways, which have been mechanistically linked to **denfivontinib** [2].
- **Knockout Validation**: As confirmed in the research, using AXL knockout models can help isolate the specific effects of AXL inhibition from potential off-target effects of the drug [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. : Uses, Interactions, Mechanism of... | DrugBank Online Denfivontinib [go.drugbank.com]

2. Activates Effector T Cells Through the... Denfivontinib [pmc.ncbi.nlm.nih.gov]

3. : Characteristics, Methods and Tools Biomarker Identification [bigomics.ch]

To cite this document: Smolecule. [Denfivontinib biomarker identification]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548034#denfivontinib-biomarker-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade?   Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address:	Ontario, CA 91761, United States
Phone:	(512) 262-9938
Email:	info@smolecule.com
Web:	www.smolecule.com